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Compound of Interest

2'.3'-Dichloro-2,2,2-
Compound Name: ]
trifluoroacetophenone

cat. No.: B1325217

An In-depth Technical Guide to 2',3'-Dichloro-2,2,2-trifluoroacetophenone

This technical guide provides a detailed overview of the chemical and physical properties of
2',3'-Dichloro-2,2,2-trifluoroacetophenone, catering to researchers, scientists, and
professionals in drug development.

Chemical Identity and Molecular Weight

2',3'-Dichloro-2,2,2-trifluoroacetophenone is an aromatic ketone. Its molecular structure
consists of a phenyl ring substituted with two chlorine atoms at the 2' and 3’ positions and a
trifluoroacetyl group. The molecular weight of this compound has been computationally
determined to be 243.01 g/mol .[1]

A logical diagram illustrating the key identifiers and molecular formula of the compound is
provided below.

G‘,3'-DichIoro-2,2,2-trifluoroacetophenon9

IUPAC Name: CAS Number: Molecular Formula: Molecular Weight:
1-(2,3-dichlorophenyl)-2,2,2-trifluoroethanone 886371-11-5 C8H3CI2F30 243.01 g/mol

Figure 1. Chemical Identity of 2',3'-Dichloro-2,2,2-trifluoroacetophenone
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Physicochemical Properties

Figure 1. Chemical Identity Diagram

A summary of the key computed physical and chemical properties of 2',3'-Dichloro-2,2,2-

trifluoroacetophenone is presented in the table below. These properties are essential for

understanding its behavior in chemical reactions and biological systems.

Property Value Source
Molecular Weight 243.01 g/mol Computed by PubChem 2.1[1]
Molecular Formula C8H3CI2F30 PubChem[1]

IUPAC Name

1-(2,3-dichlorophenyl)-2,2,2-
trifluoroethanone

Computed by LexiChem
2.6.6[1]

CAS Number

886371-11-5

EPA DSSTox[1]

Monoisotopic Mass

241.9513046 Da

Computed by PubChem 2.1[1]

Computed by Cactvs

Topological Polar Surface Area  17.1 A2

3.4.6.11[1]

Computed by Cactvs
Heavy Atom Count 14

3.4.6.11[1]

Computed by Cactvs
Hydrogen Bond Donor Count 0

3.4.6.11[1]
Hydrogen Bond Acceptor 1 Computed by Cactvs
Count 3.4.6.11[1]

Computed by Cactvs
Rotatable Bond Count 1

3.4.6.11[1]
XLogP3-AA 4 Computed by XLogP3 3.0[1]

Experimental Data and Protocols
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Detailed experimental protocols, including synthesis methods, signaling pathway involvement,
and specific biological activities for 2',3'-Dichloro-2,2,2-trifluoroacetophenone, are not
readily available in the public domain literature based on the performed search.

It is important to distinguish this compound from its isomer, 3',5'-Dichloro-2,2,2-
trifluoroacetophenone (CAS No. 130336-16-2). Extensive literature exists for the 3',5'-dichloro
isomer, which is a well-documented key intermediate in the synthesis of several veterinary
active pharmaceutical ingredients (APIs) such as Fluralaner, Lotilaner, and Afoxolaner, as well
as various agrochemicals.[2][3][4][5][6] Methodologies for the synthesis of the 3',5'-dichloro
isomer often involve Grignard reactions with trifluoroacetic anhydride or reactions with ethyl
trifluoroacetate.[4][5][7]

Due to the lack of specific experimental workflows for the 2',3'-dichloro isomer, a corresponding
visualization cannot be provided at this time.

Safety and Classification

Information regarding the specific hazards and toxicity of 2',3'-Dichloro-2,2,2-
trifluoroacetophenone is limited. As a fluorinated organic compound, it should be handled
with appropriate laboratory safety precautions, including the use of personal protective
equipment (PPE) and handling within a well-ventilated fume hood. For detailed safety
information, it is recommended to consult the Safety Data Sheet (SDS) from a commercial
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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